Cas no 1283108-39-3 (5-[1-(propan-2-yl)-1H-pyrazol-3-yl]-1,3,4-oxadiazol-2-amine)

• Product Name: 5-[1-(propan-2-yl)-1H-pyrazol-3-yl]-1,3,4-oxadiazol-2-amine
• CAS No: 1283108-39-3
• MF: C₈H₁₁N₅O
• MW: 193.205840349197
• MDL: MFCD20229311
• CID: 4471509
• PubChem ID: 52903654
• Update Time: 2025-04-24

5-[1-(propan-2-yl)-1H-pyrazol-3-yl]-1,3,4-oxadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1-PROPAN-2-YLPYRAZOL-3-YL)-1,3,4-OXADIAZOL-2-AMINE
• 5-[1-(propan-2-yl)-1H-pyrazol-3-yl]-1,3,4-oxadiazol-2-amine
• 1283108-39-3
• 5-(1-isopropyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-amine
• F2145-0511
• EN300-235515
• AKOS015957921

• MDL： MFCD20229311
• Inchi： 1S/C8H11N5O/c1-5(2)13-4-3-6(12-13)7-10-11-8(9)14-7/h3-5H,1-2H3,(H2,9,11)
• InChI Key： CZUQMHQKYVUHQD-UHFFFAOYSA-N
• SMILES： O1C(N)=NN=C1C1C=CN(C(C)C)N=1

Computed Properties

• Exact Mass: 193.09635999Da
• Monoisotopic Mass: 193.09635999Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 82.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,3,4-oxadiazoles